3-Nitro-9-phenyl-9H-carbazole

• IUPAC Name: 3-nitro-9-phenylcarbazole
• InChI: InChI=1S/C18H12N2O2/c21-20(22)14-10-11-18-16(12-14)15-8-4-5-9-17(15)19(18)13-6-2-1-3-7-13/h1-12H
• InChI Key: DWBVPXSJQPWOTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=C(C=C3)[N+](=O)[O-])C4=CC=CC=C42
• Molecular Formula: C18H12N2O2
• Molecular Weight: 288.3 g/mol

Description

3-Nitro-9-phenyl-9H-carbazole is a useful research compound. Its molecular formula is C18H12N2O2 and its molecular weight is 288.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Nitro-9-phenyl-9H-carbazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Nitro-9-phenyl-9H-carbazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Photophysical Properties for Organic Light Emitting Diodes : Carbazole derivatives, like those with nitro-group substitutions, exhibit significant red shifts in absorption and emission maxima, making them suitable for organic light-emitting diodes (OLEDs) applications (Kremser et al., 2008).

• Crystal Structure Analysis for Material Design : The study of the crystal structures of nitrophenylvinyl-substituted carbazoles provides insights into the packing modes and intermolecular interactions, crucial for designing materials with specific properties (Kubicki et al., 2007).

• Antimicrobial Activities : Aminoacyl-carbazole derivatives, including those with 3-nitro substituents, have been synthesized and found to exhibit antimicrobial properties against certain microorganisms (El‐naggar et al., 1982).

• Electrochromic Polymers : Compounds with a carbazole structure, including nitro-substituted variants, can be electropolymerized into films showing significant electrochromic behavior, useful in applications like smart windows or displays (Hsiao & Lin, 2016).

• Mechanochromism and Aggregation-Induced Emission : Nitrophenyl substituted carbazole derivatives exhibit aggregation-induced emission properties and mechanochromic behavior, potentially applicable in sensing and display technologies (Hu et al., 2018).

• Anticancer Activity : Carbazole derivatives have been explored for their potential in anticancer therapies. Microwave-assisted synthesis of tetrahydro-carbazole derivatives showed significant activity against specific cancer cell lines (Chaudhary & Chaudhary, 2016).

• Memory Devices and Optical Nonlinearity : Carbazole and nitro-azobenzene copolymers have been used in ternary memory devices, demonstrating potential in data storage technologies (Zhuang et al., 2012).

• Anti-HIV Activity : Some carbazole derivatives, particularly nitro-substituted ones, have shown promise as leads in the development of new anti-HIV drugs (Saturnino et al., 2018).

• Large Third-Order Optical Nonlinearity : Carbazole-containing compounds have been identified with large third-order nonlinear absorption effects, relevant for optical device applications (Chen et al., 2013).